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Compound of Interest

Compound Name: Amminetrichloroplatinum(1-)

Cat. No.: B15293556

Application Note and Protocol: Synthesis of
Amminetrichloroplatinate(ll)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amminetrichloroplatinate(ll), [Pt(NHs)Cls]~, commonly known as Cossa'’s salt, is a significant
intermediate in the synthesis of various platinum-based chemotherapy drugs, including
cisplatin. The controlled synthesis of this platinum complex is crucial for ensuring the purity and
efficacy of the final active pharmaceutical ingredient. This document provides a detailed
standard operating procedure for the synthesis of the ammonium salt of
amminetrichloroplatinate(ll) via the preparation of cisplatin from potassium tetrachloroplatinate
(K2PtCla) followed by its conversion to the desired product. The procedure emphasizes careful
control of reaction conditions to achieve high yield and purity.[1]

Overall Reaction Scheme

The synthesis is a two-step process:

o Synthesis of cis-Diamminedichloroplatinum(ll) (Cisplatin): Kz[PtCla] + 2 KI - Kz[Ptls] + 2 KCI
K2[Ptla] + 2 NHs — cis-[Pt(NH3)2I2] (s) + 2 KI cis-[Pt(NH3s)2I2] + 2 AgNO3 — cis---INVALID-
LINK--2 + 2 Agl (S) Cis---INVALID-LINK--2 + 2 KCI — cis-[Pt(NH3)2Cl2] (s) + 2 KNO3
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e Synthesis of Ammonium Amminetrichloroplatinate(ll): cis-[Pt(NH3)2Clz2] + HCI -

Quantitative Data Summary

Product

Step

NH4[Pt(NH3)Cl3]

Reactant

Reported Yield Reference

Cisplatin
(Dhara's Method)

Synthesis of

K2[PtCl4]

cis-[Pt(NHs)2Clz]

High [1]

Cossa's Salt
(Optimized)

Conversion to

cis-[Pt(NH3)2Cl2]

NH4[Pt(NH3)ClIs]

~90% [1]

Experimental Protocols

4.1. Synthesis of cis-Diamminedichloroplatinum(ll) (Cisplatin)

This protocol is adapted from the widely used method reported by Dhara.[1]

Materials:

Potassium tetrachloroplatinate(ll) (Kz2PtCla4)

Potassium iodide (KI)

Concentrated aqueous ammonia (NHs)

Silver nitrate (AgNO:3)

Potassium chloride (KCI)

Deionized water

Ethanol

Ether
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e 10 mL and 25 mL beakers
e Magnetic stirrer and stir bar
e Oil bath or sand bath

e Hirsch funnel

e Micro-syringe

Procedure:

o Preparation of Potassium Tetraiodoplatinate(ll):

[¢]

In a 10 mL beaker, dissolve 125 mg of Kz2PtCla in 200 uL of water.[2][3]

[e]

Heat the solution to 40°C with stirring.[2][3]

o

In a separate container, prepare a solution of 300 mg of Kl in 500 pL of warm water.[2][3]

[¢]

Add the KI solution to the KzPtCla solution. The color should change from red-brown to
dark brown.[2][3]

[¢]

Heat the mixture to 70°C with continuous stirring, then cool to room temperature.[2][3]
o Preparation of cis-Diamminediiodoplatinum(ll):

o To the cooled solution of K2[Ptls4], add 500 pL of a 2.0 M NHs solution dropwise with
stirring.[2]

o Fine yellow crystals of cis-[Pt(NHs)zI2] should precipitate.[2]

o Allow the beaker to stand for 20 minutes at room temperature to complete the
precipitation.[2]

o Filter the yellow crystalline product using a Hirsch funnel.[2]

o Wash the product with 500 pL of ice-cold ethanol, followed by 1 mL of ether.[2]
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e Conversion to cis-Diamminedichloroplatinum(ll):

4.2.

In a 25 mL beaker, suspend the prepared cis-[Pt(NHs)zI2] in 10 mL of water containing 63
mg of silver sulfate (or an equivalent molar amount of silver nitrate).[3]

Heat the suspension with stirring in a sand or oil bath at 70-80°C for 10-12 minutes to
precipitate silver iodide (Agl).[3]

Filter the hot mixture to remove the Agl precipitate.

Concentrate the filtrate to approximately 2 mL by heating in an oil bath with stirring.[3]

To the concentrated solution, add 330 mg of KCI.[3]

Heat the mixture at 70-80°C for an additional 5-8 minutes. Bright yellow crystals of cis-
[Pt(NH3)2Clz] will precipitate.[2][3]

Cool the mixture to 0°C in an ice-water bath.[2][3]

Filter the product using a Hirsch funnel, wash with 500 pL of ethanol followed by 1 mL of
ether, and then air dry.[2][3]

Synthesis of Ammonium Amminetrichloroplatinate(ll) (Cossa's Salt)

This procedure involves the controlled reaction of cisplatin with hydrochloric acid.

Materials:

« cis-Diamminedichloroplatinum(ll) (cis-[Pt(NH3)2Cl2])

e Concentrated hydrochloric acid (HCI)

e Deionized water

e Reaction vial or small flask

e Magnetic stirrer and stir bar

o Temperature-controlled heating mantle or oil bath
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Procedure:

e Suspend the synthesized cis-[Pt(NHz)2Clz] in a minimal amount of deionized water in a
reaction vial.

» With careful temperature control, add a stoichiometric amount of concentrated hydrochloric
acid.

» Heat the reaction mixture gently with continuous stirring. The progress of the reaction should
be monitored. With careful control of temperature and reaction time, a yield of up to 90% can
be achieved.[1]

e Upon completion of the reaction, the ammonium salt of [Pt(NHs)Cls]~ will crystallize from the
solution upon cooling.

« |solate the crystals by filtration, wash with a small amount of cold water, and dry under
vacuum.

Mandatory Visualization
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Caption: Synthesis workflow for Amminetrichloroplatinate(ll).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [standard operating procedure for the synthesis of
amminetrichloroplatinum(1-)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293556#standard-operating-procedure-for-the-
synthesis-of-amminetrichloroplatinum-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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